4-{[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]methyl}-N,N-diethylaniline

• IUPAC Name: 4-[[2-(3,4-dimethoxyphenyl)ethyl-methylamino]methyl]-N,N-diethylaniline
• InChI: InChI=1S/C22H32N2O2/c1-6-24(7-2)20-11-8-19(9-12-20)17-23(3)15-14-18-10-13-21(25-4)22(16-18)26-5/h8-13,16H,6-7,14-15,17H2,1-5H3
• InChI Key: ITNUOBZVVCQYIR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN(C)CCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C22H32N2O2
• Molecular Weight: 356.5 g/mol

Description

4-{[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]methyl}-N,N-diethylaniline, commonly known as DMPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DMPEA is a member of the phenethylamine family of compounds and is structurally similar to other psychoactive substances such as mescaline and MDMA.

Mechanism of Action

The mechanism of action of DMPEA is not fully understood, but it is believed to act as a serotonin releaser and reuptake inhibitor. DMPEA has been shown to increase the release of serotonin in the brain, leading to an increase in mood and a decrease in anxiety.
Biochemical and Physiological Effects
DMPEA has been shown to have several biochemical and physiological effects. It has been found to increase the release of serotonin in the brain, leading to an increase in mood and a decrease in anxiety. DMPEA has also been shown to increase heart rate and blood pressure, which may have implications for its use in research studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPEA in research studies is its ability to increase the release of serotonin in the brain, which can have significant implications for the study of mood and anxiety disorders. However, DMPEA has several limitations for use in laboratory experiments. It is a controlled substance and is subject to strict regulations, which can make it difficult to obtain for research purposes. Additionally, DMPEA has been shown to have significant cardiovascular effects, which may limit its use in certain research studies.

Future Directions

There are several future directions for research on DMPEA. One area of research that has received significant attention is the study of the potential therapeutic applications of DMPEA in the treatment of mood and anxiety disorders. Additionally, there is a growing interest in the study of the long-term effects of DMPEA on the central nervous system and cardiovascular system. Further research is needed to fully understand the potential benefits and limitations of DMPEA for use in research studies.

Scientific Research Applications

DMPEA has been the subject of several scientific studies due to its potential applications in various research fields. One of the most notable applications of DMPEA is in the field of neuroscience, where it has been shown to have a significant impact on the central nervous system. DMPEA has been found to have a high affinity for the serotonin transporter and has been shown to increase the release of serotonin in the brain.